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For Researchers, Scientists, and Drug Development Professionals

Introduction

Flutamide is a nonsteroidal antiandrogen that has been utilized in the treatment of prostate
cancer. Its therapeutic effect is derived from its ability to competitively inhibit the binding of
androgens to their receptors, thereby impeding the growth of androgen-sensitive prostate
carcinoma cells.[1][2] This technical guide provides a detailed overview of the core
physicochemical properties of flutamide, essential data for researchers and professionals
involved in drug development and formulation.

CAS Number

The Chemical Abstracts Service (CAS) Registry Number for Flutamide is 13311-84-7.[2][3][4]

Physical and Chemical Properties

A comprehensive summary of the key physical and chemical properties of flutamide is
presented in the table below. These parameters are critical for understanding the behavior of
flutamide in various experimental and physiological environments.
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Property Value Source(s)
Molecular Formula C11H11F3N203 [31141[5]
Molecular Weight 276.22 g/mol [3][6]
Appearance A yellow crystalline powder.[3] B

[7]
Melting Point 111.5-112.5 °C [1][3][8]
Boiling Point 400.3 £ 45.0 °C at 760 mmHg [4119]

Water Solubility

Insoluble/Practically insoluble.
[3][7] Reported values include
9.45 mg/L and >41.4 pg/mL at
pH 7.4.[1][8] A study showed a
solubility of 0.0095 mg/mL in
water, which could be
enhanced.[10]

[LIE31[71[8][10]

Solubility in Organic Solvents

Soluble in DMSO, ethanol,
acetone, and ethyl acetate.[3]
[5I71011]

[B105][71[11]

pKa (Strongest Acidic)

12.81

[1]

LogP

3.35

[1](8]

Experimental Protocols

The determination of the physicochemical properties listed above involves standard laboratory

methodologies. While detailed experimental protocols for each cited value are proprietary to

the original researchers, the following outlines the general approaches typically employed:

e Melting Point: Determined using a calibrated melting point apparatus, where the temperature

range over which the crystalline solid transitions to a liquid is observed.

» Boiling Point: Often estimated using computational models due to the thermal lability of

complex organic molecules. Experimental determination would involve heating the

substance to its boiling point at a specific pressure and measuring the temperature.
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e Solubility: Typically determined using the shake-flask method.[12] An excess of the
compound is agitated in a specific solvent (e.g., water, ethanol) at a constant temperature
until equilibrium is reached. The concentration of the dissolved compound in the supernatant
is then quantified, often by High-Performance Liquid Chromatography (HPLC).

o pKa: Potentiometric titration is a common method. A solution of the compound is titrated with
a strong acid or base, and the change in pH is monitored to determine the acid dissociation
constant.

o LogP (Octanol-Water Partition Coefficient): The shake-flask method is also standard here.
The compound is dissolved in a mixture of octanol and water. After equilibration, the
concentration of the compound in each phase is measured to determine the partition
coefficient.

Mechanism of Action: Androgen Receptor
Antagonism

Flutamide exerts its pharmacological effect by acting as a competitive antagonist at the
androgen receptor (AR).[13][14] In normal physiological processes, androgens like
testosterone and dihydrotestosterone (DHT) bind to the AR, leading to a conformational
change, nuclear translocation, and subsequent regulation of target gene expression that
promotes cell growth and survival. Flutamide and its more active metabolite, 2-
hydroxyflutamide, bind to the AR, preventing the binding of endogenous androgens.[1][15] This
blockade inhibits the downstream signaling cascade that drives the proliferation of prostate
cancer cells.
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Simplified Mechanism of Action of Flutamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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